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Compound of Interest

Compound Name: Phenyl aminosalicylate

Cat. No.: B050520 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is a cornerstone of laboratory safety and environmental stewardship. Phenyl
aminosalicylate, a compound utilized in pharmaceutical research, requires careful handling

and disposal to mitigate potential hazards. This document provides a comprehensive, step-by-

step guide to its proper disposal, ensuring compliance with regulatory standards and promoting

a safe working environment.

Immediate Safety and Handling
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for phenyl aminosalicylate. This compound is classified as an irritant, causing skin and

serious eye irritation, and may cause respiratory irritation[1]. Therefore, appropriate personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab

coat, must be worn at all times.

In the event of a spill, avoid generating dust. The spilled solid should be dampened with an

inert absorbent material and transferred to a sealed, properly labeled container for disposal[2].

The affected area should then be thoroughly cleaned with soap and water.

Regulatory Framework for Pharmaceutical Waste
The disposal of pharmaceutical waste in the United States is primarily governed by the

Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA). The

Resource Conservation and Recovery Act (RCRA) grants the EPA the authority to regulate
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hazardous waste from its generation to its final disposal[3][4][5]. Pharmaceutical waste is

broadly categorized as hazardous or non-hazardous, with specific disposal protocols for each.

In 2019, the EPA enacted the "Management Standards for Hazardous Waste Pharmaceuticals

and Amendment to the P-List Rule" (Subpart P), which provides specific regulations for

healthcare facilities and reverse distributors on managing hazardous waste pharmaceuticals[6]

[7]. A key provision of this rule is the prohibition of flushing hazardous waste pharmaceuticals

down the drain[6].

Step-by-Step Disposal Protocol for Phenyl
Aminosalicylate
The proper disposal of phenyl aminosalicylate hinges on a systematic approach that begins

with waste characterization and culminates in its transfer to a licensed disposal facility.

1. Waste Characterization:

The first critical step is to determine if the phenyl aminosalicylate waste is classified as

hazardous. According to the Globally Harmonized System (GHS) of Classification and Labelling

of Chemicals, phenyl aminosalicylate is associated with the following hazard statements:

H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause

respiratory irritation)[1]. While these classifications indicate potential health hazards, they do

not automatically designate the waste as RCRA hazardous.

A definitive determination of whether a chemical waste is RCRA hazardous must be made by a

qualified individual, such as an Environmental Health and Safety (EHS) professional, based on

its characteristics (ignitability, corrosivity, reactivity, toxicity) and whether it is a listed hazardous

waste. Given its properties, it is prudent to handle phenyl aminosalicylate as a chemical

waste that requires professional disposal.

2. Segregation and Labeling:

Phenyl aminosalicylate waste must be segregated from other waste streams at the point of

generation. It should be collected in a dedicated, leak-proof, and clearly labeled container. The

label should prominently display the name "Phenyl Aminosalicylate Waste" and any
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associated hazard symbols. Proper segregation prevents accidental mixing with incompatible

materials and ensures correct handling by waste management personnel.

3. Storage:

Waste containers should be stored in a designated, well-ventilated, and secure area away from

general laboratory traffic. The storage area should be inaccessible to unauthorized personnel

and should be designed to contain any potential spills.

4. Disposal:

The disposal of phenyl aminosalicylate waste must be conducted through a licensed

hazardous waste disposal company. It is the responsibility of the waste generator to ensure

that the chosen contractor is permitted to handle and transport chemical waste. Most

pharmaceutical waste is ultimately incinerated at a permitted treatment, storage, and disposal

facility (TSDF)[5][6].

Under no circumstances should phenyl aminosalicylate be disposed of in the regular trash or

flushed down the drain. The EPA's Subpart P regulations explicitly prohibit the sewering of

hazardous pharmaceutical waste[6]. For non-hazardous pharmaceuticals, while household

disposal guidance exists, this is not appropriate for a laboratory setting.

Quantitative Data Summary
For laboratory-generated waste, quantitative data primarily pertains to the volume and

frequency of disposal. Maintaining accurate records is crucial for regulatory compliance and

waste management planning.
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Data Point Description Recommendation

Waste Volume

The amount of phenyl

aminosalicylate waste

generated.

Track and record the volume of

waste in each container.

Generation Date
The date when the waste

container was first started.

Clearly mark the start date on

the waste label.

Accumulation Time

The total time a waste

container is in use before it is

full.

Adhere to institutional and

regulatory limits on waste

accumulation time.

Disposal Manifests

Shipping documents that track

the waste from the generator

to the final disposal facility.

Retain all disposal manifests

as proof of proper disposal.

Disposal Decision Workflow
The following diagram illustrates the logical flow for the proper disposal of phenyl
aminosalicylate.
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Phenyl Aminosalicylate Waste Generated
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Disposal decision workflow for Phenyl Aminosalicylate.

By adhering to these procedures, research professionals can ensure the safe and compliant

disposal of phenyl aminosalicylate, thereby protecting themselves, their colleagues, and the
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environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Phenyl 4-aminosalicylate | C13H11NO3 | CID 8609 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. benchchem.com [benchchem.com]

3. sdmedwaste.com [sdmedwaste.com]

4. Disposing Pharmaceutical Waste: A Guide for Healthcare Facilities | ASMAI
[asiwaste.com]

5. danielshealth.com [danielshealth.com]

6. Managing Pharmaceutical Waste | Stericycle [stericycle.com]

7. epa.gov [epa.gov]

To cite this document: BenchChem. [Safeguarding Health and Environment: Proper Disposal
of Phenyl Aminosalicylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050520#phenyl-aminosalicylate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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